Cas no 2248299-51-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate
• CAS No: 2248299-51-4
• MF: C₁₃H₇ClN₂O₇S
• MW: 370.721881151199
• CID: 5937789
• PubChem ID: 165725586
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248299-51-4
• EN300-6526087
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate

• Inchi： 1S/C13H7ClN2O7S/c14-10-8(5-9(22-10)24(15,20)21)13(19)23-16-11(17)6-3-1-2-4-7(6)12(16)18/h1-5H,(H2,15,20,21)
• InChI Key： LBTURTGSIAFVFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C(O1)S(N)(=O)=O

Computed Properties

• Exact Mass: 369.9662494g/mol
• Monoisotopic Mass: 369.9662494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 145Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate (CAS No. 2248299-51-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate, identified by its CAS number 2248299-51-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that exhibit a high degree of reactivity and selectivity, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

At the core of this compound lies a 1H-isoindole scaffold, which is well-documented for its presence in numerous bioactive natural products and pharmaceuticals. The 1,3-dioxo moiety introduces a reactive ketone group, enhancing the molecule's potential for further derivatization and interaction with biological targets. Additionally, the furan ring and its associated sulfamoyl group contribute to the compound's solubility and binding affinity, crucial factors in drug design.

Recent studies have highlighted the importance of 1H-isoindole derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer applications. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate align well with these trends, suggesting its potential as a lead compound for further optimization.

The chloro substituent on the molecule plays a critical role in modulating its electronic properties and reactivity. This group can participate in various chemical transformations, allowing for the synthesis of analogues with tailored biological activities. Furthermore, the presence of a sulfamoyl group at the 5-position introduces a polar moiety that can enhance interactions with biological targets such as enzymes and receptors.

In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The dihydroisoindole core of this compound offers a unique platform for such innovation. By leveraging computational methods and high-throughput screening, researchers can rapidly assess the efficacy and safety of derivatives like this one.

One particularly intriguing aspect of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate is its potential to act as a prodrug or precursor for more complex molecules. The reactive functional groups within its structure can be strategically modified to enhance pharmacokinetic properties or to target specific disease pathways. This flexibility makes it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, can be employed to streamline these processes. Such techniques not only improve efficiency but also allow for greater scalability in production.

From a computational chemistry perspective, modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. Molecular docking simulations have revealed that it can bind effectively to several key enzymes implicated in various diseases. These findings provide valuable insights into its mechanism of action and guide further structural optimization efforts.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-sulfamoylfuran-3-carboxylate is still under active investigation. Preliminary studies suggest that it may exhibit potent activity against certain cancer cell lines due to its ability to inhibit critical signaling pathways. Additionally, its anti-inflammatory properties have been observed in vitro, making it a candidate for treating chronic inflammatory disorders.

As research progresses, the integration of artificial intelligence (AI) tools into drug discovery is becoming increasingly prevalent. AI-driven platforms can predict the biological activity of compounds like this one with remarkable accuracy based on their structural features. This approach accelerates the identification of promising candidates for further testing.

The role of sulfamoyl groups in medicinal chemistry cannot be overstated. These moieties are known for their ability to enhance binding affinity and metabolic stability in drug molecules. In 1,3-dioxo-2,3-dihydro-1H-indol-y 2-chloro-furan carboxylate, the sulfamoyl group at position 5 contributes significantly to these desirable properties.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further research will focus on optimizing its synthetic routes and exploring new therapeutic applications through structure-based drug design approaches.